N-cyclohexyl-N-methyl-2-(2-oxopyridin-1-yl)acetamide

• IUPAC Name: N-cyclohexyl-N-methyl-2-(2-oxopyridin-1-yl)acetamide
• InChI: InChI=1S/C14H20N2O2/c1-15(12-7-3-2-4-8-12)14(18)11-16-10-6-5-9-13(16)17/h5-6,9-10,12H,2-4,7-8,11H2,1H3
• InChI Key: KSTWLMPAEJGGFH-UHFFFAOYSA-N
• Canonical SMILES: CN(C1CCCCC1)C(=O)CN2C=CC=CC2=O
• Molecular Formula: C14H20N2O2
• Molecular Weight: 248.32 g/mol

Description

N-cyclohexyl-N-methyl-2-(2-oxopyridin-1-yl)acetamide, also known as CX717, is a novel compound that has been extensively studied for its potential use in cognitive enhancement. It belongs to the class of ampakines, which are compounds that modulate the function of AMPA receptors in the brain.

Mechanism of Action

N-cyclohexyl-N-methyl-2-(2-oxopyridin-1-yl)acetamide modulates the function of AMPA receptors in the brain. AMPA receptors are ionotropic glutamate receptors that play a key role in synaptic plasticity, which is the ability of the brain to adapt to changes in the environment. N-cyclohexyl-N-methyl-2-(2-oxopyridin-1-yl)acetamide enhances the function of AMPA receptors, leading to increased synaptic transmission and improved cognitive function.
Biochemical and Physiological Effects:
N-cyclohexyl-N-methyl-2-(2-oxopyridin-1-yl)acetamide has been shown to improve memory, attention, and learning in animal models and human clinical trials. It has also been shown to increase the release of acetylcholine, a neurotransmitter that plays a key role in memory and attention. N-cyclohexyl-N-methyl-2-(2-oxopyridin-1-yl)acetamide has also been shown to increase the expression of brain-derived neurotrophic factor (BDNF), a protein that promotes the growth and survival of neurons.

Advantages and Limitations for Lab Experiments

The advantages of using N-cyclohexyl-N-methyl-2-(2-oxopyridin-1-yl)acetamide in lab experiments include its ability to improve cognitive function and its potential use in the treatment of various neurological disorders. However, N-cyclohexyl-N-methyl-2-(2-oxopyridin-1-yl)acetamide has some limitations, including its relatively short half-life and the need for further research to determine its long-term safety and efficacy.

Future Directions

There are several future directions for research on N-cyclohexyl-N-methyl-2-(2-oxopyridin-1-yl)acetamide. One direction is to investigate its potential use in the treatment of various neurological disorders, including Alzheimer's disease, schizophrenia, and ADHD. Another direction is to investigate the long-term safety and efficacy of N-cyclohexyl-N-methyl-2-(2-oxopyridin-1-yl)acetamide. Additionally, further research is needed to determine the optimal dosage and administration of N-cyclohexyl-N-methyl-2-(2-oxopyridin-1-yl)acetamide for cognitive enhancement.

Synthesis Methods

The synthesis of N-cyclohexyl-N-methyl-2-(2-oxopyridin-1-yl)acetamide involves a series of chemical reactions, starting with the reaction of 2-pyridinecarboxylic acid with thionyl chloride to form 2-chloropyridine. This is followed by the reaction of 2-chloropyridine with cyclohexylmagnesium bromide to form N-cyclohexyl-2-chloropyridin-1-amine. The final step involves the reaction of N-cyclohexyl-2-chloropyridin-1-amine with N-methylglycine methyl ester hydrochloride to form N-cyclohexyl-N-methyl-2-(2-oxopyridin-1-yl)acetamide.

Scientific Research Applications

N-cyclohexyl-N-methyl-2-(2-oxopyridin-1-yl)acetamide has been extensively studied for its potential use in cognitive enhancement. It has been shown to improve memory, attention, and learning in animal models and human clinical trials. N-cyclohexyl-N-methyl-2-(2-oxopyridin-1-yl)acetamide has also been investigated for its potential use in the treatment of various neurological disorders, including Alzheimer's disease, schizophrenia, and attention deficit hyperactivity disorder (ADHD).